![molecular formula C14H17N5O B2518853 1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidin-4-amine CAS No. 1355234-48-8](/img/structure/B2518853.png)
1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidin-4-amine
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Overview
Description
1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidin-4-amine, also known as PPCPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. PPCPA is a piperidine derivative that contains a triazole ring and a carbonyl group, which makes it a versatile molecule that can be used for various purposes.
Scientific Research Applications
Heterocycle Synthesis :
- The compound has been utilized in the synthesis of new heterocycles. For instance, Sekily et al. (2017) described the reaction of 4-carboxaldehyde-2-phenyl-2H-1,2,3-triazole with malononitrile in the presence of piperidine, leading to the formation of several novel compounds including triazolomalonitrile derivatives (Sekily, Mancy, El-Ghanam, & León, 2017).
Antimicrobial Studies :
- Rameshbabu et al. (2019) explored the antimicrobial properties of compounds derived from 1,2,4-triazol. Their study involved the synthesis of triazole-thiazolidine clubbed heterocyclic compounds, which included reactions with piperidine (Rameshbabu, Gulati, & Patel, 2019).
Antifungal Agents :
- Sangshetti and Shinde (2011) synthesized a series of compounds including 3-(1-(1-substituted piperidin-4-yl)-1H-1,2,3-triazol-4-yl)-5-substituted phenyl-1,2,4-oxadiazoles, which were evaluated for their antifungal activities. The study found that some compounds displayed antifungal properties comparable to established antifungals like miconazole (Sangshetti & Shinde, 2011).
Synthesis of Structurally Diverse Compounds :
- Pokhodylo (2018) detailed methods for constructing 1H-1,2,3-triazole-4-carboxylic acid derivatives with hydrogenated pyridine fragment. The study involved various synthesis approaches, including reactions of 4-piperidinone, indicating a broad application in generating diverse compound libraries (Pokhodylo, 2018).
Molecular Structure Investigations :
- Shawish et al. (2021) synthesized s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties and conducted molecular structure investigations. This research highlights the compound's role in the synthesis of structurally complex molecules (Shawish, Soliman, Haukka, Dalbahi, Barakat, & El‐Faham, 2021).
Antitumor Activity :
- Demirci and Demirbas (2019) synthesized novel Mannich bases starting from 6-(4-phenyl-piperazin-1-yl)pyridine-3-ylamine and evaluated their anticancer activities against prostate cancer cells. This study demonstrates the potential of related compounds in cancer research (Demirci & Demirbas, 2019).
Mechanism of Action
Target of Action
It’s known that similar compounds with a triazole moiety actively contribute to binding to the active site of enzymes .
Mode of Action
It’s known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This binding can lead to changes in the enzyme’s function, potentially inhibiting its activity.
Biochemical Pathways
Compounds with similar structures have been found to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could affect a variety of biochemical pathways.
Result of Action
Similar compounds have been found to induce apoptosis in certain cell lines , suggesting that this compound may have similar effects.
Biochemical Analysis
Biochemical Properties
The 1,2,3-triazole ring in 1-[(1-phenyl-1H-1,2,3-triazol-4-yl)carbonyl]piperidin-4-amine is known to interact with various enzymes and proteins . The nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450, and the phenyl moieties have a key interaction in the active site of the enzyme . Furthermore, the carbonyl group in the structure has the ability to form hydrogen bonds .
Cellular Effects
For instance, some compounds have exhibited potent inhibitory activities against certain cancer cell lines .
Molecular Mechanism
It is known that the nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450, and the phenyl moieties have a key interaction in the active site of the enzyme . This suggests that the compound may exert its effects at the molecular level through these interactions.
Metabolic Pathways
The compound’s ability to interact with CYP-450 suggests that it may be involved in metabolic pathways associated with this enzyme .
properties
IUPAC Name |
(4-aminopiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O/c15-11-6-8-18(9-7-11)14(20)13-10-19(17-16-13)12-4-2-1-3-5-12/h1-5,10-11H,6-9,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPOBLCZYKOCNLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)C2=CN(N=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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